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Compound of Interest

Compound Name: 4'-Chloro-3'-nitroacetophenone

CAS No.: 5465-65-6

Cat. No.: B186962

Get Quote

This document provides essential, procedural guidance for the safe handling and disposal of

4'-Chloro-3'-nitroacetophenone (CAS No. 5465-65-6). As a key intermediate in the synthesis

of pharmaceuticals, agrochemicals, and dyes, its presence in research and development

laboratories is common.[1] Adherence to the protocols outlined herein is critical for ensuring

personnel safety, maintaining regulatory compliance, and protecting the environment. This

guide is designed for researchers, scientists, and drug development professionals who handle

this compound.

Core Hazard Profile and Chemical Properties
A foundational understanding of a chemical's hazards is non-negotiable for its safe

management. 4'-Chloro-3'-nitroacetophenone is a solid crystalline powder that presents

multiple health and environmental risks.[1] Its physical and hazardous properties are

summarized below.

Table 1: Key Physical and Chemical Data
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Property Value Source

CAS Number 5465-65-6 [2][3][4]

Molecular Formula C₈H₆ClNO₃ [2][4]

Molecular Weight 199.59 g/mol [3][4]

Appearance Tan crystalline powder [1]

| Melting Point | 94-101 °C |[1][3] |

Table 2: GHS Hazard Classification

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin
irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)
Category 3 (Respiratory)

H335: May cause respiratory

irritation

| Hazardous to the Aquatic Environment | Acute Category 2 / Chronic Category 2 | H401/H411:

Toxic to aquatic life, with long-lasting effects |

Source:[2][3][4]

The combination of being a skin, eye, and respiratory irritant, coupled with its aquatic toxicity,

dictates that this compound must be handled with stringent engineering controls and

appropriate Personal Protective Equipment (PPE).[2][4] Its classification as a halogenated and

nitrated aromatic compound also places it in a specific chemical waste category that requires

careful segregation.[5]

Pre-Disposal Safety: Engineering Controls & PPE
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Before any disposal procedure begins, ensuring the safety of laboratory personnel is the

primary objective. This is achieved through a combination of engineering controls and

mandatory PPE.

Engineering Controls: All handling of 4'-Chloro-3'-nitroacetophenone, especially when

transferring or weighing the solid, must be conducted within a certified chemical fume hood.[2]

This prevents the inhalation of airborne particles that can cause respiratory irritation.[2][4] An

emergency eyewash station and safety shower must be immediately accessible in the work

area.[2]

Personal Protective Equipment (PPE): The selection of PPE is directly informed by the hazard

profile. The following table outlines the minimum required PPE for handling this compound.

Table 3: Required Personal Protective Equipment (PPE)

Protection Type Specification Rationale

Hand Protection
Chemical-resistant nitrile
or neoprene gloves.[6]

Protects against skin
irritation (H315) as
specified in the
compound's safety profile.
[2][3][4]

Eye & Face Protection

Chemical safety goggles

meeting ANSI Z87.1 or EN166

standards. A face shield is

recommended if there is a

splash risk.[2][7][8]

Prevents solid particles or

solutions from causing serious

eye irritation (H319).[2][3][4]

Skin & Body Protection
A fully buttoned, long-sleeved

laboratory coat.

Provides a barrier against

accidental skin contact.

| Respiratory Protection | An N95-rated dust mask or a respirator is required if handling outside

of a fume hood or if dust generation is unavoidable.[2][3] | Mitigates the risk of respiratory tract

irritation (H335).[2][3][4] |

Step-by-Step Disposal Protocol
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The proper disposal of 4'-Chloro-3'-nitroacetophenone is a multi-step process that requires

diligence and adherence to institutional and regulatory guidelines. Under no circumstances

should this chemical be disposed of down the drain or in regular trash.[6][9]

Step 1: Waste Classification and Segregation

Identify as Hazardous Waste: 4'-Chloro-3'-nitroacetophenone is a halogenated organic

solid waste.[5]

Segregate Waste Streams: It is imperative to keep halogenated waste separate from non-

halogenated organic waste and aqueous waste streams.[5][10] Co-mingling can complicate

the final disposal process and significantly increase costs. Use a dedicated, properly labeled

waste container.

Step 2: Containerization

Select a Compatible Container: Use a high-density polyethylene (HDPE) or other chemically

compatible container with a secure, leak-proof screw cap.[9] The container must be in good

condition.[11]

Labeling: The moment the first quantity of waste is added, the container must be labeled.

The label must include:

The words "Hazardous Waste".

The full chemical name: "4'-Chloro-3'-nitroacetophenone".

The associated hazards (e.g., "Irritant," "Toxic to Aquatic Life").

The accumulation start date.

Step 3: Management of Contaminated Materials

Any materials that come into direct contact with 4'-Chloro-3'-nitroacetophenone are also

considered hazardous waste.

This includes used gloves, weighing papers, disposable lab coats, and absorbent materials

from spill cleanups.
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Place these items in a sealed, labeled bag and then into the designated solid hazardous

waste container.[6]

Step 4: On-Site Storage Pending Disposal

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[10][12]

This area must be secure, well-ventilated, and segregated from incompatible materials such

as strong acids, bases, and oxidizing agents.[2][12]

Keep the container closed at all times, except when adding waste.[10][11]

Step 5: Final Disposal

Engage a Professional Service: The only acceptable and safe method for the final disposal

of this compound is through a licensed professional hazardous waste disposal service.[12]

[13]

Incineration: The recommended disposal technology is high-temperature incineration in a

facility equipped with an afterburner and a flue gas scrubber.[2][12][13]

Causality: The presence of chlorine and nitrogen in the molecule necessitates this

advanced treatment. During combustion, these elements can form hazardous byproducts

like hydrogen chloride (HCl) and nitrogen oxides (NOx).[2] A scrubber is essential to

neutralize these acidic and toxic gases before they are released into the atmosphere,

ensuring environmental protection.

Emergency Procedures for Spills & Exposure
Accidents require immediate and correct responses to mitigate harm.

Large Spill (Outside Fume Hood):

Evacuate all non-essential personnel from the immediate area.[2]

Alert your institution's Environmental Health & Safety (EH&S) department and follow their

specific instructions.
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Prevent the spilled material from entering drains or waterways.[2]

Small Spill (Inside Fume Hood):

Ensure appropriate PPE is worn.

Cover the spill with an inert absorbent material like vermiculite, sand, or earth.[6]

Carefully sweep or scoop the material into the designated hazardous waste container.

Avoid creating dust.[2][6]

Decontaminate the spill area with a suitable solvent, followed by soap and water. Collect

all cleaning materials as hazardous waste.[6]

Personal Exposure:

Skin Contact: Immediately wash the affected area with plenty of soap and water for at

least 15 minutes. Seek medical attention.[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to

do. Seek immediate medical attention.[2][14]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.[2][14]

Disposal Decision Workflow
The following diagram illustrates the logical flow for the proper management and disposal of 4'-
Chloro-3'-nitroacetophenone waste.
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Waste Generated
(4'-Chloro-3'-nitroacetophenone

or contaminated material)

Classify as
'Hazardous Halogenated

Organic Waste'

Segregate from
other waste streams

(non-halogenated, aqueous)

Place in Compatible,
Sealed HDPE Container
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'Hazardous Waste'

+ Chemical Name + Hazards

Store in Designated
Satellite Accumulation Area

Contact Licensed
Hazardous Waste Service

Final Disposal:
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with Scrubber

Click to download full resolution via product page

Caption: Decision workflow for the disposal of 4'-Chloro-3'-nitroacetophenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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